[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl](pyridin-4-yl)methanone

Specification

• Molecular Formula: C22H28N4O
• Molecular Weight: 364.5 g/mol
• IUPAC Name: [4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-pyridin-4-ylmethanone
• Standard InChI: InChI=1S/C22H28N4O/c27-22(20-6-10-23-11-7-20)26-16-14-25(15-17-26)21-8-12-24(13-9-21)18-19-4-2-1-3-5-19/h1-7,10-11,21H,8-9,12-18H2
• Standard InChI Key: XBYRGJCDQYXUBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C(=O)C3=CC=NC=C3)CC4=CC=CC=C4

Introduction

[Introduction to 4-(1-Benzylpiperidin-4-yl)piperazin-1-ylmethanone](pplx://action/followup)

The compound 4-(1-Benzylpiperidin-4-yl)piperazin-1-ylmethanone is a synthetic organic molecule that combines elements of benzylpiperidine and pyridine. Despite the lack of specific information on this compound in the provided search results, we can deduce its structure and potential applications based on related compounds and general principles of organic chemistry.

Pharmaceutical Research

In pharmaceutical research, compounds with diverse heterocyclic structures are often investigated for their potential therapeutic effects. The presence of a pyridine ring and a piperazine moiety could suggest potential interactions with various biological targets.

Synthetic Approach

The synthesis of such a compound would likely involve multiple steps, starting with the preparation of the benzylpiperidine and piperazine components, followed by their coupling to form the desired structure. The final step would involve attaching the pyridine ring via a carbonyl linkage.

Characterization Techniques

Characterization would typically involve spectroscopic methods such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry to confirm the structure and purity of the compound.